Cas no 158873-84-8 (3-Bromo-4-(hexyloxy)benzoic acid)

• Product Name: 3-Bromo-4-(hexyloxy)benzoic acid
• CAS No: 158873-84-8
• MF: C₁₃H₁₇BrO₃
• MW: 301.176283597946
• MDL: MFCD06662522
• CID: 1035033
• PubChem ID: 4779115
• Update Time: 2025-10-28

3-Bromo-4-(hexyloxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(hexyloxy)benzoic acid
• 3-bromo-4-hexyloxybenzoic acid
• AC1NGS2W
• ARONIS010408
• CTK6E1236
• MolPort-000-900-760
• SBB079976
• STL065875
• AKOS000319420
• Benzoic acid, 3-bromo-4-(hexyloxy)-
• SCHEMBL26926728
• 3-Bromo-4-(hexyloxy)benzoicacid
• DB-366119
• AB01320876-02
• DTXSID70406530
• 3-bromo-4-hexoxybenzoic acid
• NCGC00326267-01
• 158873-84-8

• MDL： MFCD06662522
• Inchi： 1S/C13H17BrO3/c1-2-3-4-5-8-17-12-7-6-10(13(15)16)9-11(12)14/h6-7,9H,2-5,8H2,1H3,(H,15,16)
• InChI Key： FUAWNQNJBPJZDK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=CC=1OCCCCCC

Computed Properties

• Exact Mass: 300.03611g/mol
• Monoisotopic Mass: 300.03611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Bromo-4-(hexyloxy)benzoic acid

Research Brief on 3-Bromo-4-(hexyloxy)benzoic acid (CAS: 158873-84-8) in Chemical Biology and Pharmaceutical Applications

3-Bromo-4-(hexyloxy)benzoic acid (CAS: 158873-84-8) is a chemically synthesized small molecule that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by a brominated aromatic ring and a hexyloxy side chain, serves as a key intermediate in the synthesis of more complex molecules, including liquid crystals, organic semiconductors, and bioactive compounds. Recent studies have explored its potential in drug discovery, particularly in the development of novel therapeutics targeting inflammation, cancer, and metabolic disorders.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 3-Bromo-4-(hexyloxy)benzoic acid as a precursor in the synthesis of selective COX-2 inhibitors. The researchers demonstrated that derivatives of this compound exhibited potent anti-inflammatory activity with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). The study utilized molecular docking and in vitro assays to validate the binding affinity of these derivatives to the COX-2 enzyme, suggesting a promising avenue for developing safer anti-inflammatory agents.

In the field of oncology, a recent preprint on bioRxiv (2024) investigated the antitumor properties of 3-Bromo-4-(hexyloxy)benzoic acid derivatives. The study revealed that certain modifications to the hexyloxy side chain enhanced the compound's ability to inhibit tumor cell proliferation by disrupting key signaling pathways, such as the PI3K/AKT/mTOR axis. These findings were corroborated by in vivo experiments using xenograft models, where treated mice showed a significant reduction in tumor volume without observable toxicity.

Another emerging application of 3-Bromo-4-(hexyloxy)benzoic acid is in the development of organic electronic materials. A 2024 paper in Advanced Materials reported its use as a building block for self-assembling monolayers (SAMs) in organic field-effect transistors (OFETs). The compound's unique electronic properties, attributed to its bromine substituent and alkyl chain, contributed to improved charge carrier mobility and device stability. This research opens new possibilities for designing flexible and biocompatible electronic devices for medical diagnostics.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 3-Bromo-4-(hexyloxy)benzoic acid derivatives. A recent review in Drug Discovery Today (2024) emphasized the need for structural modifications to enhance bioavailability and reduce off-target effects. Computational modeling and high-throughput screening are being employed to identify optimal derivatives with improved drug-like characteristics.

In conclusion, 3-Bromo-4-(hexyloxy)benzoic acid (CAS: 158873-84-8) represents a multifaceted tool in chemical biology and pharmaceutical research. Its applications span from drug discovery to materials science, with ongoing studies continually uncovering new potential. Future research should focus on translational studies to bridge the gap between laboratory findings and clinical applications, particularly in addressing unmet medical needs.